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Compound of Interest

Compound Name: L-Threose

Cat. No.: B119610

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling L-Threose, a key sugar molecule in various research applications. Adherence to
these procedures will minimize risk and ensure operational efficiency.

Personal Protective Equipment (PPE) and Exposure
Controls

When working with L-Threose, appropriate personal protective equipment is the first line of
defense against potential exposure. The following table summarizes the recommended PPE
and engineering controls.
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Control Type Recommendation

Work in a well-ventilated area. A fume hood is
Engineering Controls recommended for procedures that may generate

dust or aerosols.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection ) )
should be worn. A lab coat is also required.

If ventilation is inadequate or if dusts/aerosols
Respiratory Protection are generated, use a NIOSH-approved

respirator.

Precautionary Statements:
e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

e P262: Do not get in eyes, on skin, or on clothing.

Operational and Disposal Plans: A Step-by-Step
Approach

Handling and Storage:

o Store L-Threose in a tightly closed container in a cool, dry, and well-ventilated place. The
recommended storage temperature is between 2°C and 8°C.

o Keep away from incompatible materials such as strong oxidizing agents.
e Wash hands thoroughly after handling.
Spill Response Protocol:

In the event of a spill, immediate and appropriate action is crucial. The following workflow
outlines the necessary steps to safely manage an L-Threose spill.
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Figure 1. Workflow for managing an L-Threose spill.

First Aid Measures:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 After skin contact: Wash with plenty of water. If skin irritation occurs, get medical
advice/attention.

o After inhalation: Remove person to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.

» After ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Plan:

Dispose of L-Threose and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains. It
is recommended to consult with your institution's environmental health and safety (EHS)
department for specific disposal guidelines. Waste should be collected in a designated, labeled
container.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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